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Compound of Interest

Compound Name: 4-Methoxy-1-naphthonitrile

Cat. No.: B145921

An In-Depth Technical Guide to 4-Methoxy-1-naphthonitrile

This technical guide provides a comprehensive overview of the molecular structure, properties,
and analytical methodologies for 4-Methoxy-1-naphthonitrile, tailored for researchers,
scientists, and professionals in drug development and chemical synthesis.

Molecular Structure and Properties

4-Methoxy-1-naphthonitrile is an organic compound featuring a naphthalene core substituted
with a methoxy group at the 4th position and a nitrile group at the 1st position.

Molecular Structure:
Chemical Identifiers and Properties:

A summary of the key quantitative and identifying data for 4-Methoxy-1-naphthonitrile is
presented in the table below for easy reference and comparison.
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Property Value Citations
Molecular Formula C12H9NO [1112113114]
Molecular Weight 183.21 g/mol [1112][3][5]
CAS Number 5961-55-7 [2][3]1[5][6]
4-methoxynaphthalene-1-
IUPAC Name . [1]
carbonitrile
1-Cyano-4-
Synonyms [11[5]16]
methoxynaphthalene
Melting Point 100-102 °C [5]
Appearance Solid [5]
SMILES String COclccc(C#N)c2cceecl2 [4][5]

FRCZUGOIGNQOID-
InChl Key [4][5][6]
UHFFFAOYSA-N

Experimental Protocols

Detailed methodologies for the analysis and potential synthesis of 4-Methoxy-1-naphthonitrile
are crucial for its application in research and development.

Analysis by High-Performance Liquid Chromatography
(HPLC)

A reverse-phase HPLC method can be employed for the analysis of 4-Methoxy-1-
naphthonitrile.[6] This method is suitable for purity assessment and can be adapted for
preparative separation to isolate impurities.[6]

e Column: Newcrom R1, a reverse-phase column with low silanol activity.
* Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.

e Mass Spectrometry (MS) Compatibility: For applications requiring MS detection, the
phosphoric acid in the mobile phase should be substituted with formic acid.[6]
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o UPLC Applications: For faster analysis, columns with smaller particle sizes (e.g., 3 um) can
be utilized.[6]

o Scalability: This liquid chromatography method is scalable and can be used for preparative
separation and pharmacokinetic studies.[6]

Synthesis Overview

While a specific, detailed protocol for the synthesis of 4-Methoxy-1-naphthonitrile was not
found in the immediate search, its structure is related to other methoxy-substituted naphthyl
compounds. For instance, the synthesis of (7-methoxy-1-naphthyl)acetonitrile, a key
intermediate for the drug agomelatine, has been described starting from 7-methoxy-1-tetralone.
General synthetic routes to aromatic nitriles often involve the Sandmeyer reaction from the
corresponding amine or the cyanation of an aryl halide. Another common method is the
dehydration of an aldoxime. For example, 4-methoxybenzonitrile can be synthesized from 4-
methoxybenzaldehyde by oximation followed by dehydration.

Applications in Chemical Synthesis

4-Methoxy-1-naphthonitrile serves as a valuable intermediate in organic synthesis. It has
been utilized in the preparation of more complex molecules, including:

e 1(endo),8b-dicyano-4-methoxy-1,2,2a-trihydrocyclobutalalnaphthalene.[5]
e Substituted azocin-2(1H)-ones through photocycloaddition reactions.[5]

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the study of 4-
Methoxy-1-naphthonitrile.
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Caption: Workflow for the HPLC analysis of 4-Methoxy-1-naphthonitrile.
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Caption: Role of 4-Methoxy-1-naphthonitrile as a chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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